Cas no 2172272-03-4 (1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol)

• Product Name: 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol
• CAS No: 2172272-03-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5963243
• PubChem ID: 165533789
• Update Time: 2025-06-07

1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol
• 1-{[(4-chloro-3-methylphenyl)methyl]amino}butan-2-ol
• EN300-1283474
• 2172272-03-4

• Inchi： 1S/C12H18ClNO/c1-3-11(15)8-14-7-10-4-5-12(13)9(2)6-10/h4-6,11,14-15H,3,7-8H2,1-2H3
• InChI Key： LVMQSHVGJIWNOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC(CC)O

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol

Recent Advances in the Study of 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol (CAS: 2172272-03-4)

1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol (CAS: 2172272-03-4) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

The synthesis and characterization of 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These studies have also explored the compound's stability under various conditions, providing valuable insights into its potential formulation and storage requirements.

In vitro and in vivo studies have demonstrated that 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol exhibits significant bioactivity. For instance, preliminary data suggest that the compound may act as a modulator of specific neurotransmitter systems, making it a candidate for the treatment of neurological disorders. Additionally, its interaction with certain enzymes and receptors has been investigated, revealing potential applications in oncology and inflammatory diseases.

One of the most notable findings from recent research is the compound's selectivity and potency. Comparative studies with existing therapeutic agents have highlighted its superior efficacy and reduced off-target effects. This has spurred further interest in its development as a lead compound for drug discovery programs. Researchers are now focusing on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.

Despite these promising results, challenges remain in the development of 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's transition to clinical trials.

In conclusion, 1-{(4-chloro-3-methylphenyl)methylamino}butan-2-ol (CAS: 2172272-03-4) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological profile and potential therapeutic applications make it a subject of ongoing research. Future studies will likely focus on refining its properties and exploring its clinical utility, paving the way for its eventual use in treating various diseases.